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Compound of Interest

Compound Name: Methyl 2-(chloromethyl)nicotinate

Cat. No.: B109170

An In-depth Technical Guide on the Chemical Properties of Methyl 2-
(chloromethyl)nicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(chloromethyl)nicotinate is a key pharmaceutical intermediate recognized for its
role in the synthesis of a variety of biologically active molecules.[1] As a derivative of nicotinic
acid, a form of vitamin B3, this compound incorporates a reactive chloromethyl group and a
methyl ester on a pyridine ring, making it a versatile building block in medicinal chemistry.[2] Its
primary applications lie in the development of novel therapeutic agents, including Toll-like
receptor (TLR) agonists for immune-related diseases and specialized molecules for studying
RNA structures within living cells.[1] This guide provides a comprehensive overview of its
chemical properties, synthesis, reactivity, and analytical methodologies.

Core Chemical Properties

Methyl 2-(chloromethyl)nicotinate is an orange oil at room temperature.[1] The following
table summarizes its key chemical and physical properties.
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Property Value Reference
CAS Number 177785-14-7 [3][4][5]
Molecular Formula CsHsCINO:2 [41[5]
Molecular Weight 185.61 g/mol [41[5]
Appearance Orange Oil [1][6]
SMILES COC(=0)C1=C(N=CC=C1)CCl| [5]

Spectroscopic Data

While detailed experimental spectra for Methyl 2-(chloromethyl)nicotinate are not widely
available in public domains, the expected spectroscopic characteristics can be predicted based
on its structure.

'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on the pyridine ring, a singlet for the methyl ester protons (-OCHs), and a singlet for
the chloromethyl protons (-CHzCl).

e 13C NMR: The carbon NMR would display signals for the carbonyl carbon of the ester, the
carbons of the pyridine ring, the methyl carbon of the ester, and the chloromethyl carbon.

« Infrared (IR) Spectroscopy: Key absorption bands would be expected for the C=0 stretch of
the ester group (around 1720-1740 cm~1), C-O stretching, C=N and C=C stretching from the
pyridine ring, and a C-ClI stretch.

e Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak
corresponding to its molecular weight, along with characteristic fragmentation patterns, such
as the loss of the chloromethyl group or the methoxy group.

Synthesis and Purification

Methyl 2-(chloromethyl)nicotinate can be synthesized from 2-methylnicotinate methyl ester
through a two-step process involving oxidation followed by chlorination.[1][6]
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Experimental Protocol: Synthesis

Step 1: N-Oxidation of 2-Methylnicotinate Methyl Ester

In a 250 mL single-neck reaction flask, add 2-methylnicotinate methyl ester (10.0g, 66.2
mmol), m-chloroperbenzoic acid (16.3g, 94.5 mmol), and dichloromethane (140 mL).[1]

Stir the mixture at room temperature overnight.[1]
Adjust the pH to 7-8 using a saturated sodium bicarbonate solution.[1]
Extract the organic layer with dichloromethane (2 x 50 mL).[1]

Combine the organic layers, wash with saturated brine, and dry over anhydrous sodium
sulfate.[1]

Filter and remove the solvent under reduced pressure to yield the N-oxide intermediate.[1]

Step 2: Chlorination

Add the crude N-oxide residue to phosphorus oxychloride (60 mL).[1]
Reflux the mixture with stirring for 4 hours.[1]
Remove the excess phosphorus oxychloride under reduced pressure.[1][6]

Carefully pour the residue into ice water and neutralize to a weakly alkaline pH with solid
sodium carbonate.[1][6]

Extract the product with ethyl acetate (3 x 60 mL).[1]

Combine the organic layers, wash with saturated brine, and dry over anhydrous sodium
sulfate.[1][6]

Filter and remove the solvent under reduced pressure.[1]

Experimental Protocol: Purification
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The crude product is purified using flash column chromatography with a solvent gradient of
ethyl acetate in petroleum ether (0% to 30%) to yield pure Methyl 2-(chloromethyl)nicotinate
as an orange oil.[1][6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b109170?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-the-background-and-ove-id121236.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Methyl_2_aminomethyl_nicotinate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification Workflow
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Caption: Workflow for the synthesis and purification of Methyl 2-(chloromethyl)nicotinate.
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Chemical Reactivity and Applications

The reactivity of Methyl 2-(chloromethyl)nicotinate is dominated by the electrophilic nature of
the chloromethyl group.[2] The chlorine atom is a good leaving group, making the adjacent
carbon atom susceptible to attack by nucleophiles.

Nucleophilic Substitution (Sn2 Reactions)

The compound readily undergoes bimolecular nucleophilic substitution (Sn2) reactions with a
variety of nucleophiles, such as amines and thiols.[2] This reactivity is fundamental to its utility
as a building block for more complex molecules. For instance, it is used in the alkylation of
potassium phthalimide, followed by hydrazinolysis, to synthesize Methyl 2-
(aminomethyl)nicotinate.[6]

Reactivity Profile
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Caption: Nucleophilic substitution reactions of Methyl 2-(chloromethyl)nicotinate.

Applications in Drug Discovery and Chemical Biology

e TLRs Agonists: The compound serves as a precursor for phenanthroimidazole derivatives,
which act as regulators of Toll-like receptors (TLRs).[1] These derivatives have potential
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therapeutic applications in treating immune-related diseases such as cancer, autoimmune
disorders, and infections.[1]

e RNA Structure Probing: It is an intermediate in the synthesis of NAI-1, a compound used to
visualize RNA secondary structures in living cells, aiding in the understanding of molecular
behaviors central to biological regulation.[3]

Safety and Handling

As a chlorinated organic compound, Methyl 2-(chloromethyl)nicotinate should be handled
with appropriate safety precautions in a well-ventilated fume hood. Standard personal
protective equipment, including safety goggles, gloves, and a lab coat, should be worn. It is
classified as an eye irritant.[7] For detailed safety information, consult the material safety data
sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Page loading... [wap.guidechem.com]

. Buy Methyl 2-(chloromethyl)nicotinate | 177785-14-7 [smolecule.com]

. METHYL 2-(CHLOROMETHYL)NICOTINATE | 177785-14-7 [chemicalbook.com]

. METHYL 2-(CHLOROMETHYL)NICOTINATE | 177785-14-7 [amp.chemicalbook.com]
. Methyl 2-(chloromethyl)nicotinate | 177785-14-7 | CHA78514 [biosynth.com]

. benchchem.com [benchchem.com]

°
~ (0] ()] EEN w N =

. Methyl 2-chloronicotinate | C7H6CINO2 | CID 819931 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [chemical properties of Methyl 2-
(chloromethyl)nicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109170#chemical-properties-of-methyl-2-
chloromethyl-nicotinate]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://wap.guidechem.com/question/what-is-the-background-and-ove-id121236.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92454875.htm
https://www.benchchem.com/product/b109170?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-chloronicotinate
https://www.benchchem.com/product/b109170?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/question/what-is-the-background-and-ove-id121236.html
https://www.smolecule.com/products/s1521604
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92454875.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92454875.htm
https://www.biosynth.com/p/CHA78514/177785-14-7-methyl-2-chloromethylnicotinate
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Methyl_2_aminomethyl_nicotinate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-chloronicotinate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-chloronicotinate
https://www.benchchem.com/product/b109170#chemical-properties-of-methyl-2-chloromethyl-nicotinate
https://www.benchchem.com/product/b109170#chemical-properties-of-methyl-2-chloromethyl-nicotinate
https://www.benchchem.com/product/b109170#chemical-properties-of-methyl-2-chloromethyl-nicotinate
https://www.benchchem.com/product/b109170#chemical-properties-of-methyl-2-chloromethyl-nicotinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b109170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

